Cas no 860784-89-0 (5-Methyl-2-(2-phenoxyethyl)-4-(4-phenoxyphenyl)-1,2,4-triazol-3-one)

• Product Name: 5-Methyl-2-(2-phenoxyethyl)-4-(4-phenoxyphenyl)-1,2,4-triazol-3-one
• CAS No: 860784-89-0
• MF: C₂₃H₂₁N₃O₃
• MW: 387.431145429611
• CID: 6783333
• PubChem ID: 3759399
• Update Time: 2025-06-23

5-Methyl-2-(2-phenoxyethyl)-4-(4-phenoxyphenyl)-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

• 860784-89-0
• CHEMBL5005130
• AKOS005081454
• 5-methyl-2-(2-phenoxyethyl)-4-(4-phenoxyphenyl)-1,2,4-triazol-3-one
• 12T-0334
• 3-methyl-1-(2-phenoxyethyl)-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• 5-methyl-2-(2-phenoxyethyl)-4-(4-phenoxyphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
• 5-Methyl-2-(2-phenoxyethyl)-4-(4-phenoxyphenyl)-1,2,4-triazol-3-one

• Inchi： 1S/C23H21N3O3/c1-18-24-25(16-17-28-20-8-4-2-5-9-20)23(27)26(18)19-12-14-22(15-13-19)29-21-10-6-3-7-11-21/h2-15H,16-17H2,1H3
• InChI Key： VJBLTNCPXFMXDM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCN1C(N(C2C=CC(=CC=2)OC2C=CC=CC=2)C(C)=N1)=O

Computed Properties

• Exact Mass: 387.15829154g/mol
• Monoisotopic Mass: 387.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 54.4Ų

Additional information on 5-Methyl-2-(2-phenoxyethyl)-4-(4-phenoxyphenyl)-1,2,4-triazol-3-one

Introduction to 5-Methyl-2-(2-phenoxyethyl)-4-(4-phenoxyphenyl)-1,2,4-triazol-3-one (CAS No. 860784-89-0) in Modern Chemical and Pharmaceutical Research

The compound 5-Methyl-2-(2-phenoxyethyl)-4-(4-phenoxyphenyl)-1,2,4-triazol-3-one, identified by the CAS number 860784-89-0, represents a significant advancement in the field of medicinal chemistry and pharmacology. This heterocyclic compound belongs to the triazolone class, a structural motif known for its broad spectrum of biological activities. Its unique molecular architecture, featuring multiple aromatic rings and functional groups, positions it as a promising candidate for further exploration in drug discovery and therapeutic applications.

Recent studies have highlighted the potential of triazolone derivatives in modulating various biological pathways. The presence of both phenoxy and methyl substituents in the molecule suggests enhanced lipophilicity and improved bioavailability, critical factors for drug efficacy. Furthermore, the dual aromatic systems may contribute to selective binding interactions with biological targets, making this compound a valuable asset in the development of novel therapeutic agents.

In the context of contemporary pharmaceutical research, 5-Methyl-2-(2-phenoxyethyl)-4-(4-phenoxyphenyl)-1,2,4-triazol-3-one has been investigated for its potential role in addressing complex diseases. Its structural features align well with the requirements for molecules targeting inflammatory responses, neurodegenerative disorders, and even certain types of cancer. The compound’s ability to interact with enzymes and receptors involved in these pathways has been a focus of recent experimental studies.

One particularly intriguing aspect of this compound is its mechanism of action. Preliminary research indicates that it may exert its effects through multiple pathways simultaneously. For instance, the phenoxy groups could potentially interfere with enzyme activity by acting as competitive inhibitors or modulators of protein-protein interactions. Meanwhile, the triazolone core might engage with DNA or RNA-binding proteins, influencing gene expression and cellular signaling.

The synthesis of 5-Methyl-2-(2-phenoxyethyl)-4-(4-phenoxyphenyl)-1,2,4-triazol-3-one involves a series of well-established organic reactions, including condensation and cyclization processes typical for triazolone formation. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. These efforts have resulted in high-quality intermediates that facilitate further structural modifications and derivatization.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 5-Methyl-2-(2-phenoxyethyl)-4-(4-phenoxyphenyl)-1,2,4-triazol-3-one and its potential targets. These simulations have provided insights into binding affinities and kinetic properties, guiding experimental design and helping to predict pharmacological outcomes. Such integrative approaches are becoming increasingly indispensable in modern drug development pipelines.

The pharmacokinetic profile of this compound is another area of active investigation. Studies suggest that its structural features contribute to favorable absorption, distribution, metabolism, and excretion (ADME) properties. The lipophilic nature facilitated by the methyl and aromatic rings enhances membrane permeability, while metabolic stability appears to be maintained through strategic functional group placement. These characteristics make it an attractive candidate for further clinical development.

In conclusion,5-Methyl-2-(2-phenoxyethyl)-4-(4-phenoxyphenyl)-1,2,4-triazol-3-one (CAS No. 860784-89-0) exemplifies the innovative spirit driving contemporary chemical biology research. Its multifaceted structure offers numerous possibilities for therapeutic intervention across diverse disease areas. As our understanding of its mechanisms continues to evolve,this compound holds promise not only as a standalone therapeutic but also as a scaffold for designing next-generation drugs tailored to specific biological needs.